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Compound of Interest

Compound Name: Solvent Blue 122

Cat. No.: B3029486

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Solvent Blue 122, identified by CAS number 67905-17-3, is an anthraquinone-based dye
known chemically as N-[4-[(4-hydroxy-9,10-dioxoanthracen-1-yl)amino]phenyl]acetamide.[1]
While its primary industrial application is the coloration of plastics, inks, and other materials due
to its intense navy blue hue and high stability, its core anthraquinone structure is shared by a
class of compounds with significant pharmacological activities, including anticancer agents.
This guide provides a comprehensive technical overview of Solvent Blue 122, including its
physicochemical properties, synthesis, and a discussion of its potential relevance in a research
and drug development context based on the known activities of structurally related
anthraquinone derivatives.

Physicochemical Properties

Solvent Blue 122 is a dark blue to purple-black crystalline powder.[2][3][4] It is characterized
by its insolubility in water but shows solubility in various organic solvents such as ethanol,
acetone, benzene, chlorobenzene, xylene, and DMF.[2][3][4] The compound exhibits excellent
heat and light resistance, contributing to its stability.[5]

Table 1: Physicochemical Properties of Solvent Blue 122
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Property Value Reference(s)
CAS Number 67905-17-3 [2]

Molecular Formula C22H16N204 [2]

Molecular Weight 372.37 g/mol [6]
Appearance Navy blue / Purple-black CIEI]

powder

Melting Point ~280 °C [7]

Density ~1.5 g/cm?3 [5]

Water Solubility Insoluble [2]

Soluble in ethanol, acetone,
Organic Solvent Solubility DMF, benzene, [2][3][4]

chlorobenzene, xylene

Appearance in H2SOa4 Dark green [3114]

Spectroscopic Data

Detailed spectroscopic data for Solvent Blue 122 is not readily available in peer-reviewed
literature. The following represents typical analytical approaches and data for closely related
structures.

3.1 Mass Spectrometry

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
molecule. For Solvent Blue 122, the molecular ion peak [M]+ would be expected at m/z
372.37.

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific *H and 2C NMR spectra for Solvent Blue 122 are not published in academic
journals, data for similar 1,4-substituted aminoanthraquinones are available. For instance, the
IH NMR spectrum of 1-amino-4-[(2-hydroxyethyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-
sulfonic acid shows aromatic protons in the d 7.7-8.3 ppm range and aliphatic protons of the
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side chain around & 3.5-3.7 ppm.[8] For Solvent Blue 122, one would expect to see signals
corresponding to the acetyl group protons, as well as distinct signals for the protons on both
the anthraquinone and phenylamino moieties.

3.3 UV-Visible Spectroscopy

As a colored compound, Solvent Blue 122 absorbs light in the visible region. The UV-Vis
spectrum is critical for quantitative analysis and characterization. The color of a solution is
complementary to the color of light it absorbs. A blue solution would be expected to show
maximum absorbance in the orange region of the spectrum (approximately 590-620 nm).

Synthesis of Solvent Blue 122

The synthesis of Solvent Blue 122 is primarily documented in patent literature. A common
method involves the condensation of an anthraquinone derivative with p-aminoacetanilide.

4.1 Representative Experimental Protocol (based on patent literature)

This protocol is a composite of methods described in patents and should be adapted and
optimized for laboratory use.[9]

Materials:

1,4-dihydroxyanthraquinone (Quinizarin)

e Leuco-1,4-dihydroxyanthraguinone

e p-Aminoacetanilide

» Boric acid

e Methanol

e Sodium hydroxide solution (e.g., 3% w/w)
e Hydrochloric acid solution (e.g., 3% w/w)

Procedure:
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e Condensation Reaction:

o To a suitable reactor, add methanol, boric acid, p-aminoacetanilide, 1,4-
dihydroxyanthraquinone, and leuco-1,4-dihydroxyanthraquinone.

o Heat the mixture under normal pressure at approximately 80°C for 8 hours, with stirring.

o Monitor the reaction progress by a suitable method (e.g., HPLC) until the concentration of
the starting anthraquinones is below 3%.

o Once the reaction is complete, cool the mixture to room temperature.

o Filter the resulting precipitate and wash with a suitable solvent to obtain the crude product.

[9]
o Post-Treatment/Purification:

o The crude product is first treated with a dilute alkaline solution (e.g., 3% NaOH) at 80-
85°C for at least 30 minutes with stirring.

o The mixture is filtered while hot, and the filter cake is washed with hot water until neutral.

o The resulting filter cake is then stirred in a dilute acid solution (e.g., 3% HCI) at 70-75°C
for at least 30 minutes.

o The mixture is again filtered while hot and washed with hot water until neutral.
o The purified product is then dried to yield Solvent Blue 122.[9]

Diagram 1: Synthesis Workflow for Solvent Blue 122
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Caption: A workflow diagram illustrating the synthesis and purification of Solvent Blue 122.
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Relevance in Drug Development

While Solvent Blue 122 itself is not used as a pharmaceutical, its anthraquinone core is a key
pharmacophore in several clinically important drugs, particularly in oncology.

5.1 General Mechanism of Action of Anthraquinone Derivatives

Many pharmacologically active anthraguinones exert their effects through interaction with DNA.
Their planar aromatic structure allows them to intercalate between the base pairs of the DNA
double helix. This intercalation can disrupt DNA replication and transcription, leading to cell
cycle arrest and apoptosis. Furthermore, some anthraquinone derivatives are known to inhibit
topoisomerase I, an enzyme crucial for resolving DNA topological problems during replication.
Inhibition of this enzyme leads to DNA strand breaks and ultimately, cell death.

Diagram 2: Generalized Mechanism of Action for Anthraquinone Anticancer Agents
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Caption: Generalized signaling pathway for anthraquinone-based anticancer agents.
5.2 Potential for Research

Given its structure, Solvent Blue 122 could be a starting point or a reference compound in the
design of new pharmacologically active agents. Researchers could explore its potential for
DNA binding or enzyme inhibition. However, it is crucial to note that there is currently no
published data on the specific biological activity or cytotoxicity of Solvent Blue 122 in cell-
based assays relevant to drug development.
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Toxicological Profile

The available toxicological data for Solvent Blue 122 is limited and primarily relates to its
industrial use.

6.1 Known Hazards
o Eye Irritation: It is reported to cause serious eye irritation.
e Aquatic Toxicity: It is considered very toxic to aquatic life.[2]

There is no conclusive evidence to classify Solvent Blue 122 as a carcinogen by major
regulatory agencies.[2]

6.2 Cytotoxicity

Specific cytotoxicity studies (e.g., IC50 values on various cell lines) for Solvent Blue 122 are
not available in the public domain. Any research involving this compound in a biological context
would require initial cytotoxicity screening to determine appropriate concentration ranges for
further experiments. Standard methods like the MTT or Trypan Blue exclusion assays would be
suitable for this purpose.

Conclusion

Solvent Blue 122 is a well-characterized industrial dye with a chemical structure that places it
within the broader family of anthraquinones, a class of compounds with significant importance
in drug development. While its own biological activities remain uninvestigated, its stable,
polycyclic core presents a potential scaffold for medicinal chemistry exploration. This guide
provides the foundational technical information necessary for researchers to understand its
properties and synthesis, and to consider its potential, with appropriate toxicological evaluation,
in the broader context of anthraquinone-based research. Further studies are required to
elucidate any specific biological effects and to determine its suitability for applications beyond
its current use as a colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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